Cas no 19292-27-4 (N-(pentafluorophenyl)methylidenehydroxylamine)

N-(Pentafluorophenyl)methylidenehydroxylamine is a fluorinated hydroxylamine derivative characterized by its pentafluorophenyl substituent, which enhances its reactivity and stability in synthetic applications. This compound is particularly valuable in organic synthesis as a versatile intermediate for constructing nitrogen-containing heterocycles and other functionalized molecules. The electron-withdrawing nature of the pentafluorophenyl group improves its electrophilic properties, making it useful in nucleophilic addition reactions and cyclization processes. Its stability under various reaction conditions allows for precise control in complex transformations. Additionally, the compound’s unique structure facilitates its use in advanced material science and pharmaceutical research, where fluorinated motifs are often sought for their distinct physicochemical properties.
N-(pentafluorophenyl)methylidenehydroxylamine structure
19292-27-4 structure
Product Name:N-(pentafluorophenyl)methylidenehydroxylamine
CAS No:19292-27-4
MF:
MW:
CID:4629883
PubChem ID:6883117
Update Time:2025-10-25

N-(pentafluorophenyl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-[(pentafluorophenyl)methylidene]hydroxylamine
    • N-(pentafluorophenyl)methylidenehydroxylamine

N-(pentafluorophenyl)methylidenehydroxylamine Pricemore >>

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Additional information on N-(pentafluorophenyl)methylidenehydroxylamine

Comprehensive Analysis of N-(pentafluorophenyl)methylidenehydroxylamine (CAS 19292-27-4): Properties, Applications, and Innovations

N-(pentafluorophenyl)methylidenehydroxylamine (CAS 19292-27-4) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. With the increasing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and materials science, this compound stands out for its potential in advanced synthesis and functional material design. Researchers and industry professionals frequently search for terms like "fluorinated hydroxylamine derivatives", "CAS 19292-27-4 applications", and "pentafluorophenyl compounds", reflecting its growing relevance in scientific and industrial communities.

The molecular structure of N-(pentafluorophenyl)methylidenehydroxylamine features a pentafluorophenyl group bonded to a methylidenehydroxylamine moiety, which contributes to its high reactivity and stability under various conditions. This combination makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of high-performance polymers and specialty chemicals. Recent studies highlight its role in click chemistry and catalysis, aligning with the trend toward sustainable and efficient synthetic methodologies.

One of the most searched questions related to this compound is: "How is N-(pentafluorophenyl)methylidenehydroxylamine used in drug discovery?" The answer lies in its ability to act as a building block for bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Its fluorine-rich structure enhances binding affinity and metabolic stability, making it a preferred choice for medicinal chemists. Additionally, its applications in material science, such as in the design of fluorinated coatings and electronic materials, are gaining traction due to its thermal and chemical resistance.

Environmental and safety considerations are also hot topics surrounding CAS 19292-27-4. While the compound is not classified as hazardous under standard regulations, its handling requires adherence to good laboratory practices (GLP). Users often inquire about "safe storage of fluorinated compounds" and "degradation pathways of N-(pentafluorophenyl)methylidenehydroxylamine", emphasizing the need for responsible usage and disposal. Recent advancements in green chemistry have explored eco-friendly synthesis routes for this compound, reducing waste and energy consumption.

Innovations in analytical techniques have further propelled the study of N-(pentafluorophenyl)methylidenehydroxylamine. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize its structure and purity. The compound's spectral data and crystallographic parameters are frequently requested by researchers, underscoring its importance in quality control and method development.

In conclusion, N-(pentafluorophenyl)methylidenehydroxylamine (CAS 19292-27-4) represents a cutting-edge tool in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted uses, from pharmaceutical intermediates to advanced materials, coupled with ongoing innovations in synthesis and analysis, ensure its continued prominence in scientific discourse. As interest in fluorine chemistry and sustainable synthesis grows, this compound will undoubtedly remain a focal point for future breakthroughs.

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